methyl N-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate

• IUPAC Name: methyl 2-[[1-[(2-methylphenyl)methyl]triazole-4-carbonyl]amino]-4-methylsulfanylbutanoate
• InChI: InChI=1S/C17H22N4O3S/c1-12-6-4-5-7-13(12)10-21-11-15(19-20-21)16(22)18-14(8-9-25-3)17(23)24-2/h4-7,11,14H,8-10H2,1-3H3,(H,18,22)
• InChI Key: ILJWOAPLYRKSID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=C(N=N2)C(=O)NC(CCSC)C(=O)OC
• Molecular Formula: C17H22N4O3S
• Molecular Weight: 362.4 g/mol

Description

Methyl N-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate is a chemical compound that has gained significant interest in the scientific community due to its various potential applications. This compound is synthesized using a unique method that involves the reaction of three different chemicals, which results in the formation of a stable and highly pure compound. The purpose of

Mechanism of Action

The mechanism of action of methyl N-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate is not well understood. However, it is believed that this compound acts by binding to specific proteins or biomolecules, which results in the modulation of their activity. This modulation can lead to various biochemical and physiological effects, depending on the specific target of the compound.
Biochemical and Physiological Effects
Methyl N-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate has various biochemical and physiological effects, depending on the specific target of the compound. Some of the potential effects include the modulation of protein activity, the inhibition of enzyme activity, and the induction of apoptosis in cancer cells. These effects make this compound a promising candidate for various scientific research applications.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using methyl N-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate in lab experiments is its stability and purity. This compound is synthesized using a unique method that results in a highly pure product. This purity makes it easier to perform experiments that require precise measurements and accurate results.
However, one of the limitations of using this compound in lab experiments is its cost. Methyl N-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate is a relatively expensive compound, which can limit its use in certain experiments.

Future Directions

There are various future directions for the scientific research on methyl N-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate. One potential direction is the development of new drugs based on the structure of this compound. This could lead to the discovery of new drugs with specific biochemical and physiological effects.
Another potential direction is the optimization of the synthesis method for this compound. This could lead to the development of a more cost-effective synthesis method, which would make this compound more accessible for scientific research.
Conclusion
Methyl N-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate is a promising compound that has various potential scientific research applications. This compound is synthesized using a unique method that results in a stable and highly pure product. The mechanism of action of this compound is not well understood, but it has various biochemical and physiological effects that make it a promising candidate for various scientific research applications. While there are some limitations to using this compound in lab experiments, there are also various future directions for scientific research on this compound, including the development of new drugs and the optimization of the synthesis method.

Synthesis Methods

Methyl N-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate is synthesized using a unique method that involves the reaction of three different chemicals. The first chemical is methionine, which is reacted with N-hydroxysuccinimide to form a reactive intermediate. The second chemical is 2-methylbenzyl azide, which is reacted with the reactive intermediate to form a triazole ring. The third chemical is methyl chloroformate, which is reacted with the triazole ring to form the final product. This synthesis method results in the formation of a stable and highly pure compound that can be used for various scientific research applications.

Scientific Research Applications

Methyl N-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate has various potential scientific research applications. One of the primary applications is in the field of bioconjugation, where this compound can be used to label proteins and other biomolecules. This labeling technique can be used for various applications, including protein purification, protein detection, and drug delivery.
Another potential application of this compound is in the field of drug discovery. Methyl N-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate can be used as a scaffold for the design and synthesis of new drugs. This compound has a unique structure that allows for the development of drugs with specific biochemical and physiological effects.